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Compound of Interest

Compound Name: (4Z)-Lachnophyllum Lactone

Cat. No.: B15593855 Get Quote

Technical Support Center: (4Z)-Lachnophyllum
Lactone
Welcome to the technical support center for (4Z)-Lachnophyllum Lactone. This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common experimental challenges related to the handling and application of this compound,

with a primary focus on its low aqueous solubility.

Frequently Asked Questions (FAQs)
Q1: What is (4Z)-Lachnophyllum Lactone and what are its known biological activities?

A1: (4Z)-Lachnophyllum Lactone is a naturally occurring acetylenic furanone.[1][2] It is a solid

at room temperature and has a LogP of 2.28, indicating it is a lipophilic compound.[3] It has

demonstrated a range of biological activities, including phytotoxic (herbicidal), fungitoxic,

nematicidal, and antileishmanial effects.[1][2]

Q2: I am having trouble dissolving (4Z)-Lachnophyllum Lactone in my aqueous buffer for an

experiment. What should I do?

A2: Due to its lipophilic nature, (4Z)-Lachnophyllum Lactone has very low solubility in water.

The recommended approach is to first dissolve the compound in a water-miscible organic

solvent to create a concentrated stock solution. This stock solution can then be diluted into your
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aqueous experimental medium. It is crucial to ensure the final concentration of the organic

solvent is low enough to not interfere with your experimental system.

Q3: Which organic solvents are recommended for creating a stock solution of (4Z)-
Lachnophyllum Lactone?

A3: (4Z)-Lachnophyllum Lactone is soluble in several organic solvents. Dimethyl sulfoxide

(DMSO) is a commonly used and effective solvent for creating stock solutions. Other suitable

solvents include chloroform, dichloromethane, ethyl acetate, and acetone.

Q4: What is a typical final concentration of DMSO that is well-tolerated in cell-based assays?

A4: For most cell-based assays, it is advisable to keep the final concentration of DMSO at or

below 0.5% (v/v), and ideally below 0.1% (v/v), to minimize solvent-induced artifacts or toxicity.

Always include a vehicle control in your experimental design, which consists of the assay

medium with the same final concentration of the organic solvent used to dissolve the test

compound.

Q5: My compound is precipitating out of solution when I dilute the DMSO stock into my

aqueous buffer. What can I do?

A5: Precipitation upon dilution into an aqueous medium is a common issue with poorly soluble

compounds. Please refer to the troubleshooting guide below for detailed strategies to address

this problem.

Troubleshooting Guide: Overcoming Low Solubility
This guide provides systematic approaches to address solubility challenges with (4Z)-
Lachnophyllum Lactone in your experimental setups.

Issue 1: Compound Precipitation upon Dilution of
Organic Stock Solution

Possible Cause: The concentration of the compound in the final aqueous medium exceeds

its solubility limit, even with a small amount of co-solvent.

Solutions:
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Reduce the Final Concentration: Determine if a lower final concentration of (4Z)-
Lachnophyllum Lactone would still be effective for your experiment. Published studies

have shown biological activity at concentrations as low as 24.8 µg/mL.[1]

Increase the Co-solvent Concentration: If your experimental system can tolerate it, a

slightly higher final concentration of the organic solvent (e.g., DMSO) may help keep the

compound in solution. However, always validate the tolerance of your system to the

solvent.

Use of Surfactants: Incorporating a non-ionic surfactant like Tween 80 can help to create a

stable dispersion of the compound in the aqueous medium. A common method involves

preparing the in vivo formulation by mixing the DMSO stock solution with PEG300 and

then Tween 80 before adding the aqueous solution.

Use of Suspending Agents: For in vivo oral formulations, suspending agents like

carboxymethylcellulose sodium (CMC-Na) can be used to create a uniform suspension.

Issue 2: Requirement for a Higher Concentration of the
Compound in an Aqueous System

Possible Cause: The experimental design necessitates a concentration of (4Z)-
Lachnophyllum Lactone that is difficult to achieve in a purely aqueous or low co-solvent

system.

Solutions:

Formulation with Solubilizing Agents: For in vivo studies, consider formulating (4Z)-
Lachnophyllum Lactone with agents like PEG400 or Tween 80 to improve its solubility

and bioavailability.

Lipid-Based Formulations: For highly lipophilic compounds, lipid-based delivery systems

such as self-emulsifying drug delivery systems (SEDDS) can be explored, although this

requires specialized formulation development.

Quantitative Data Summary
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While specific quantitative solubility data for (4Z)-Lachnophyllum Lactone in various solvents

is not readily available in the literature, the following table summarizes effective concentrations

used in published biological assays. These concentrations were achieved by first dissolving the

compound in DMSO.

Biological Activity Organism/Cell Line
Effective
Concentration
(IC50/EC50)

Solvent System for
Assay

Phytotoxicity Cuscuta campestris 24.8 µg/mL
2% DMSO in sterile

distilled water[1]

Phytotoxicity Lemna paucicostata 104 µM Not specified

Antifungal Activity Verticillium dahliae 1 mM Not specified

Nematicidal Activity Meloidogyne incognita IC50 = 18.9 mg L⁻¹
Water, Tween 20, and

DMSO

Antileishmanial

Activity
Leishmania infantum EC50 < 61.2 µM Not specified

Experimental Protocols
Protocol 1: Preparation of (4Z)-Lachnophyllum Lactone
for In Vitro Phytotoxicity Assay
This protocol is adapted from a study on the phytotoxic effects of (4Z)-Lachnophyllum
Lactone on Cuscuta campestris.[1]

Prepare a Stock Solution: Accurately weigh a desired amount of (4Z)-Lachnophyllum
Lactone and dissolve it in 100% DMSO to prepare a concentrated stock solution (e.g., 5

mg/mL). Ensure the compound is fully dissolved.

Serial Dilutions: Perform serial dilutions of the stock solution in 100% DMSO to obtain a

range of concentrations for generating a dose-response curve.

Preparation of Working Solutions: Dilute the DMSO stock or its dilutions into sterile distilled

water to achieve the desired final concentrations (e.g., 100, 75, 50, 25, 10, and 5 µg/mL).
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The final concentration of DMSO in all working solutions, including the vehicle control,

should be constant and not exceed a level that affects the biological system (e.g., 2%).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to sterile distilled water without the compound.

Application: The working solutions and the vehicle control are then used in the bioassay as

per the specific experimental design.

Visualizations
Experimental Workflow for Solubilizing (4Z)-
Lachnophyllum Lactone
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Caption: Workflow for preparing (4Z)-Lachnophyllum Lactone solutions.

Hypothesized Signaling Pathway: Michael Addition and
Cellular Effects
The biological activity of (4Z)-Lachnophyllum Lactone may be attributed to its α,β-

unsaturated carbonyl group, which can act as a Michael acceptor. This chemical feature allows

the compound to potentially react with nucleophilic groups in cellular macromolecules, such as

the thiol groups of cysteine residues in proteins. This covalent modification can lead to enzyme
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inhibition or disruption of protein function, ultimately resulting in cellular stress and the

observed biological effects.
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Caption: Hypothesized mechanism of action via Michael addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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